Cas no 155983-86-1 (3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride)

3-(2-Amino-1,3-thiazol-4-yl)phenol hydrochloride is a synthetic organic compound featuring a thiazole core substituted with an amino group and a phenolic moiety, rendered as its hydrochloride salt for enhanced stability and solubility. This structure imparts versatility in pharmaceutical and biochemical applications, particularly as a key intermediate in the synthesis of heterocyclic compounds. The hydrochloride form ensures improved handling and storage characteristics. Its well-defined chemical properties make it suitable for research in medicinal chemistry, where it may serve as a building block for biologically active molecules. The compound’s purity and consistent performance are critical for reproducible results in synthetic pathways.

3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride structure

155983-86-1 structure

Product Name:3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride

CAS No:155983-86-1

MF:C₉H₈N₂OS

MW:192.237620353699

MDL:MFCD01627944

CID:1076197

PubChem ID:1497786

Update Time:2025-05-27

3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(2-Aminothiazol-4-yl)phenol
- 3-(2-amino-4-thiazolyl)Phenol
- 3-(2-Amino-thiazol-4-yl)-phenol
- 3-(2-Amino-1,3-thiazol-4-yl)phenol hydrochloride
- AC1LSXCI
- AJ-292
- CTK8A0062
- MolPort-000-007-642
- SBB010872
- TOS-BB-1073
- TOSLAB 802478
- TIMTEC-BB SBB010872
- 3-(2-AMINO-1,3-THIAZOL-4-YL)PHENOL
- Z276845318
- 155983-86-1
- DTXSID20363508
- CCG-326890
- CHEMBL3410179
- DB-064118
- 4-(3-hydroxyphenyl)-2-aminothiazole
- EN300-81633
- STK700929
- SCHEMBL21586267
- CS-0139266
- AKOS000301330
- C77656
- AJ-292/12641087
- phenol, 3-(2-amino-4-thiazolyl)-, hydrochloride
- ALBB-010236
- 3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride
- MDL： MFCD01627944
- Inchi： 1S/C9H8N2OS/c10-9-11-8(5-13-9)6-2-1-3-7(12)4-6/h1-5,12H,(H2,10,11)
- InChI Key： DSTSMWRMFXIWCT-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1C=CC=C(C=1)O

Computed Properties

Exact Mass: 192.03573406g/mol
Monoisotopic Mass: 192.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 87.4Å²

3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A638505-50mg	3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride	155983-86-1		50mg	$ 50.00	2022-06-07
TRC	A638505-100mg	3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride	155983-86-1		100mg	$ 70.00	2022-06-07
TRC	A638505-500mg	3-(2-amino-1,3-thiazol-4-yl)phenol hydrochloride	155983-86-1		500mg	$ 295.00	2022-06-07
Chemenu	CM379919-1g	3-(2-amino-1,3-thiazol-4-yl)phenol	155983-86-1	95%+	1g	$312	2022-12-31
Enamine	EN300-81633-0.1g	3-(2-amino-1,3-thiazol-4-yl)phenol	155983-86-1	95.0%	0.1g	$35.0	2025-02-20
Enamine	EN300-81633-0.25g	3-(2-amino-1,3-thiazol-4-yl)phenol	155983-86-1	95.0%	0.25g	$49.0	2025-02-20
Enamine	EN300-81633-0.5g	3-(2-amino-1,3-thiazol-4-yl)phenol	155983-86-1	95.0%	0.5g	$78.0	2025-02-20
Enamine	EN300-81633-1.0g	3-(2-amino-1,3-thiazol-4-yl)phenol	155983-86-1	95.0%	1.0g	$100.0	2025-02-20
Enamine	EN300-81633-2.5g	3-(2-amino-1,3-thiazol-4-yl)phenol	155983-86-1	95.0%	2.5g	$171.0	2025-02-20
Enamine	EN300-81633-5.0g	3-(2-amino-1,3-thiazol-4-yl)phenol	155983-86-1	95.0%	5.0g	$290.0	2025-02-20